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Compound of Interest

Compound Name: 1,4-Dibromobutane

Cat. No.: B041627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1,4-
dibromobutane (CAS No. 110-52-1), a versatile alkylating agent frequently utilized in

pharmaceutical synthesis and the production of specialty polymers.[1] Due to its hazardous

nature, a thorough understanding of its properties and associated risks is critical for ensuring

laboratory safety.

Chemical and Physical Properties
1,4-Dibromobutane is a colorless to pale yellow liquid.[1] It is a potent alkylating agent due to

the presence of two bromine atoms, making it a versatile building block in organic synthesis,

particularly for forming new carbon-carbon bonds and in cyclization reactions.[1] It is immiscible

with water but soluble in common organic solvents like ethanol and ether.[1][2]

Table 1: Physical and Chemical Properties of 1,4-Dibromobutane
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Property Value References

Molecular Formula C4H8Br2 [3][4]

Molecular Weight 215.91 g/mol [1][5]

Appearance Colorless to pale yellow liquid [1]

Density 1.808 g/mL at 25 °C [1][2]

Melting Point -20 °C [2]

Boiling Point 63-65 °C at 6 mmHg [1][2]

Flash Point >110 °C [4][6]

Water Solubility Immiscible [1][2]

Solubility
Soluble in ethanol, ether,

acetone, chloroform
[1][2]

Hazard Identification and GHS Classification
1,4-Dibromobutane is classified as a hazardous substance. It is toxic if swallowed, causes

skin irritation, and poses a risk of serious eye damage.[3][7] Inhalation may cause respiratory

irritation.[3][7]

Table 2: GHS Hazard Classification for 1,4-Dibromobutane
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects

References:[3][5][8]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risk. The following diagram outlines the

recommended PPE for handling 1,4-dibromobutane.
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Personal Protective Equipment (PPE) for 1,4-Dibromobutane

Researcher/
Scientist

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection

Chemical safety goggles or
face shield (8-inch minimum)

Chemical-resistant gloves
(e.g., Butyl rubber, Fluorinated rubber)

Laboratory coat or
protective clothing

Use in a well-ventilated area.
Respirator with Type A filter if

ventilation is inadequate.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation of vapors.[9]

Use in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke when handling this substance.[9][10]

Wash hands thoroughly after handling.[3][4]
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Ground all equipment containing the material to prevent static discharge.[11]

Keep containers securely sealed when not in use.[9]

Storage:

Store in a cool, dry, and well-ventilated area.[9]

Keep containers tightly closed.[3][4]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

active metals (e.g., sodium, potassium, powdered aluminum).[1][9]

Protect from light and moisture.[10] Recommended storage temperature is below +30°C.[1]

[2]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures for 1,4-Dibromobutane Exposure
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Exposure Route First Aid Procedure References

Ingestion

If swallowed, immediately call

a POISON CENTER or doctor.

[3][4] Do NOT induce vomiting.

[3][12] If conscious, give water

to drink.[9]

Eye Contact

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes.[9] Remove contact

lenses if present and easy to

do.[3] Seek immediate medical

attention from an

ophthalmologist.[4]

Skin Contact

Immediately remove all

contaminated clothing,

including footwear.[9] Flush

skin and hair with running

water (and soap if available).

[9] Seek medical attention if

irritation occurs.[3][9]

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing.[3] If

not breathing, give artificial

respiration.[12] If breathing is

difficult, give oxygen.[12] Seek

medical attention.[12]

Accidental Release and Fire-Fighting Measures
Accidental Release: In the event of a spill, evacuate unnecessary personnel and ensure

adequate ventilation.[3] Remove all ignition sources.[9]

The logical workflow for handling a spill is outlined below:
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Spill Occurs

Evacuate unnecessary personnel
and move upwind

Ensure adequate ventilation

Wear appropriate PPE
(full body protective clothing,

breathing apparatus)

Contain spill with sand,
earth, or vermiculite

Collect recoverable product into
labeled containers for disposal

Neutralize/decontaminate residue

Wash area and prevent
runoff into drains

Decontaminate and launder
all protective clothing and equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling a 1,4-dibromobutane spill.
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Fire-Fighting: 1,4-Dibromobutane is combustible.[9] Heating may cause expansion or

decomposition, leading to violent rupture of containers.[9]

Suitable Extinguishing Media: Foam, dry chemical powder, carbon dioxide.[3][9] Water spray

or fog should be used for large fires only.[9]

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and hydrogen bromide.[9]

Protective Actions: Firefighters should wear full body protective clothing and self-contained

breathing apparatus.[3][9] Cool fire-exposed containers with water spray from a protected

location.[9]

Toxicological and Reactivity Information
Toxicology:

Acute Effects: Toxic if swallowed.[3] Causes skin irritation and serious eye damage.[3]

Inhalation can lead to respiratory irritation, drowsiness, and dizziness.[3][9]

Chronic Effects: Long-term exposure may result in cumulative health effects.[9] There is

some evidence that human exposure may result in developmental toxicity.[9]

Reactivity:

Chemical Stability: Stable under normal conditions.[3][10]

Incompatible Materials: Reacts with strong oxidizing agents, strong bases, and active

metals.[1][9] It may also react with brass and steel.[9]

Hazardous Decomposition Products: On combustion, it may emit toxic fumes of carbon

monoxide, carbon dioxide, and hydrogen bromide.[9][10]

Hazardous Polymerization: Will not occur.[9][10]

Experimental Protocols
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Detailed experimental protocols should always be conducted within the framework of a

comprehensive risk assessment specific to the planned procedure. The following is a

generalized methodology for a reaction involving 1,4-dibromobutane as an alkylating agent.

General Protocol for a Nucleophilic Substitution Reaction:

Preparation:

Conduct a pre-reaction safety review, considering all reactants, products, and potential

byproducts.

Set up the reaction apparatus in a certified chemical fume hood. Ensure all glassware is

dry and free of contaminants.

Assemble the reaction vessel with a stirrer, condenser, and nitrogen inlet for an inert

atmosphere if required.

Ensure appropriate quenching agents and spill kits are readily accessible.

Reagent Handling:

Wearing the prescribed PPE (chemical splash goggles, laboratory coat, and chemical-

resistant gloves), accurately measure the required amounts of solvent and the nucleophilic

substrate.

Add the solvent and substrate to the reaction vessel and begin stirring.

Carefully measure the required amount of 1,4-dibromobutane in the fume hood.

Slowly add the 1,4-dibromobutane to the reaction mixture, monitoring for any exothermic

reaction. Control the addition rate to maintain the desired reaction temperature.

Reaction Monitoring:

Maintain the reaction at the specified temperature for the required duration.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,

GC, LC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b041627?utm_src=pdf-body
https://www.benchchem.com/product/b041627?utm_src=pdf-body
https://www.benchchem.com/product/b041627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification:

Once the reaction is complete, cool the mixture to a safe temperature.

Carefully quench the reaction by the slow addition of an appropriate quenching agent

(e.g., water, saturated ammonium chloride solution).

Perform the extraction and purification of the product using established laboratory

procedures, ensuring all waste is segregated into appropriate, labeled containers.

Decontamination:

Thoroughly decontaminate all glassware and equipment that came into contact with 1,4-
dibromobutane using a suitable solvent.

Dispose of all waste materials in accordance with institutional and regulatory guidelines.

This guide is intended to provide a comprehensive overview of the safety and handling of 1,4-
dibromobutane. It is imperative that all users consult the most current Safety Data Sheet

(SDS) before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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